Cas no 2227741-82-2 (rac-methyl 5-(1R,2S)-2-aminocyclopropyl-2-hydroxybenzoate)

• Product Name: rac-methyl 5-(1R,2S)-2-aminocyclopropyl-2-hydroxybenzoate
• CAS No: 2227741-82-2
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6502693
• PubChem ID: 165696862
• Update Time: 2025-05-21

rac-methyl 5-(1R,2S)-2-aminocyclopropyl-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• rac-methyl 5-(1R,2S)-2-aminocyclopropyl-2-hydroxybenzoate
• EN300-1799460
• 2227741-82-2
• rac-methyl 5-[(1R,2S)-2-aminocyclopropyl]-2-hydroxybenzoate

• Inchi： 1S/C11H13NO3/c1-15-11(14)8-4-6(2-3-10(8)13)7-5-9(7)12/h2-4,7,9,13H,5,12H2,1H3/t7-,9+/m0/s1
• InChI Key： HCPGUNIMDDFYCQ-IONNQARKSA-N
• SMILES： OC1C=CC(=CC=1C(=O)OC)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.6Ų

Additional information on rac-methyl 5-(1R,2S)-2-aminocyclopropyl-2-hydroxybenzoate

Rac-Methyl 5-(1R,2S)-2-Aminocyclopropyl-2-Hydroxybenzoate: A Comprehensive Overview

Rac-Methyl 5-(1R,2S)-2-Aminocyclopropyl-2-Hydroxybenzoate (CAS No: 2227741-82-2) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring and a hydroxyl group attached to a benzoate moiety. The presence of the rac designation indicates that the compound exists as a racemic mixture, meaning it contains equal amounts of both enantiomers. This property is particularly relevant in drug development, where stereochemistry plays a critical role in determining biological activity and pharmacokinetics.

The cyclopropyl group in this compound is notable for its strained ring structure, which imparts unique electronic and steric properties. This structural feature has been shown to enhance the compound's ability to interact with specific biological targets, such as enzymes or receptors. Recent studies have demonstrated that the cyclopropyl group can significantly influence the compound's bioavailability and metabolic stability, making it a valuable component in the design of new therapeutic agents.

The hydroxyl group attached to the benzoate moiety further contributes to the compound's functional diversity. Hydroxyl groups are known to participate in hydrogen bonding, which can enhance solubility and improve the compound's ability to cross cellular membranes. This property is particularly advantageous in drug delivery systems, where solubility and bioavailability are critical factors.

Recent advancements in synthetic chemistry have enabled researchers to develop more efficient methods for synthesizing rac-methyl 5-(1R,2S)-2-aminocyclopropyl-2-hydroxybenzoate. One such method involves the use of asymmetric catalysis to selectively form the desired enantiomers. This approach not only improves yield but also reduces waste, aligning with current trends toward sustainable chemical practices.

In terms of applications, rac-methyl 5-(1R,2S)-2-aminocyclopropyl-2-hydroxybenzoate has shown promise in several therapeutic areas. For instance, studies have indicated that this compound may possess anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its potential use as an anticancer agent.

Recent research has also explored the use of this compound in drug delivery systems. Its structural features make it an ideal candidate for designing prodrugs or targeted delivery systems. For example, researchers have investigated its ability to serve as a carrier for delivering therapeutic agents across biological barriers such as the blood-brain barrier.

The cas no 2227741-82-